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In the demanding environments of high-temperature research and industrial applications,

material selection is paramount to ensuring operational integrity and longevity. Among the

superalloys renowned for their performance under extreme thermal stress, Stellite and Inconel

alloys are prominent contenders. This guide provides a detailed, data-driven comparison of

these two material families, with a focus on Stellite 6 and Inconel 718, to assist researchers,

scientists, and drug development professionals in making informed material choices.

Material Composition and General Properties
Stellite alloys are a family of cobalt-chromium superalloys, characterized by their exceptional

wear resistance, hardness, and high-temperature strength.[1] The high cobalt content provides

a stable matrix at elevated temperatures, while chromium contributes to corrosion and

oxidation resistance. The addition of tungsten and carbon results in the formation of hard

carbide phases, which are crucial for the material's outstanding wear resistance.[2]

Inconel alloys, on the other hand, are a family of austenitic nickel-chromium-based superalloys.

[3] The nickel base provides excellent resistance to corrosion and oxidation at high

temperatures.[3] Inconel 718, a widely used grade, is further strengthened by the precipitation

of secondary phases containing niobium and molybdenum, which contribute to its high strength

and creep resistance at temperatures up to 704°C (1300°F).[3]

Table 1: General Properties of Stellite 6 and Inconel 718
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Property Stellite 6 Inconel 718

Primary Base Element Cobalt (Co) Nickel (Ni)

Key Alloying Elements
Chromium (Cr), Tungsten (W),

Carbon (C)

Chromium (Cr), Niobium (Nb),

Molybdenum (Mo), Iron (Fe)

Melting Range
1285 - 1410 °C (2345 - 2570

°F)[1]

1260 - 1336 °C (2300 - 2437

°F)

Density 8.44 g/cm³[1] 8.19 g/cm³[4]

Mechanical Properties at Elevated Temperatures
The performance of materials at high temperatures is critically dependent on their ability to

retain mechanical strength and resist deformation over time.

Tensile Properties
Elevated temperature tensile testing provides crucial data on a material's strength and ductility

under thermal load.

Table 2: Tensile Strength of Inconel 718 at Elevated Temperatures

Temperature (°C)
Ultimate Tensile Strength
(MPa)

0.2% Yield Strength (MPa)

Room Temperature 1375[4] 1100[4]

538 1276 1089

649 1100[4] 980[4]

760 896 827

Data for precipitation-hardened Inconel 718.

Quantitative data for the tensile properties of Stellite 6 at various elevated temperatures is not

as readily available in the public domain. However, it is known to maintain a reasonable level of
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hardness and strength up to 500°C (930°F).[1] Its primary strength at high temperatures lies in

its wear and galling resistance rather than tensile load-bearing capacity.[3]

Creep Resistance
Creep is the time-dependent deformation of a material under a constant load at high

temperatures. High creep resistance is essential for components subjected to prolonged stress

at elevated temperatures.

Table 3: Creep Rupture Strength of Inconel 718 (Stress to cause rupture in 1000 hours)

Temperature (°C) Stress (MPa)

593 758

649 634

704 483

Data for precipitation-hardened Inconel 718.

Directly comparable creep rupture data for Stellite 6 is limited. However, Stellite alloys, in

general, are known for their good high-temperature strength, with some grades like Stellite 31

exhibiting superior stress-rupture properties.[5] The cobalt-based matrix in Stellite 6 provides

inherent creep resistance.

Hardness at Elevated Temperatures
Hardness is a key indicator of a material's resistance to wear and abrasion.

Table 4: Hot Hardness of Stellite 6

Temperature (°C) Hardness (HV)

Room Temperature 380 - 490[1]

500 Retains a reasonable level of hardness[1]
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Inconel 718 also exhibits good hot hardness, which contributes to its resistance to deformation

at elevated temperatures.

Oxidation and Corrosion Resistance
Resistance to environmental degradation is crucial for materials in high-temperature

applications.

Stellite 6: The high chromium content in Stellite 6 promotes the formation of a stable,

protective chromium oxide (Cr₂O₃) layer on the surface at high temperatures, providing good

resistance to oxidation.[2] It also exhibits excellent corrosion resistance in various aggressive

environments.

Inconel 718: Inconel 718 is known for its excellent oxidation resistance up to approximately

982°C (1800°F) due to the formation of a protective chromium and nickel oxide layer.[6] It also

offers superior resistance to a wide range of corrosive media, including acidic environments.[3]

Experimental Protocols
The data presented in this guide is typically obtained through standardized testing

methodologies.

Elevated Temperature Tensile Testing (ASTM E21)
This test determines the tensile properties of metallic materials at temperatures above ambient.

[7][8][9]

Specimen Preparation: Standardized tensile specimens are machined from the material.[9]

Test Setup: The specimen is mounted in a universal testing machine equipped with a furnace

capable of maintaining a uniform and stable temperature.[7]

Procedure:

The specimen is heated to the desired test temperature and held for a specified duration

to ensure thermal equilibrium.[7]

A uniaxial tensile load is applied at a controlled strain rate until the specimen fractures.[7]
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Load and elongation data are continuously recorded to generate a stress-strain curve.

Data Acquired: Ultimate tensile strength, yield strength, elongation, and reduction of area.[9]

Specimen Preparation Testing Procedure Data Analysis

Machine Tensile Specimen Mount in UTM with Furnace Heat to Test Temperature Hold for Thermal Equilibrium Apply Uniaxial Tensile Load Record Load and Elongation Generate Stress-Strain Curve Determine Tensile Properties

Specimen Preparation Testing Procedure Data Analysis

Machine Creep Specimen Mount in Creep Tester Heat and Apply Constant Load Measure Elongation Over Time Plot Creep Curve Determine Creep Rate & Rupture Time
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Specimen Preparation Testing Procedure Data Analysis

Prepare Material Coupons Measure Initial Weight Expose to High Temperature in Air Measure Final Weight Calculate Weight Gain Metallographic Examination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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